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Compound of Interest

Compound Name:
(S)-(-)-2-Chloro-3-[4(5)-

imidazolyl]propionic Acid

CAS No.: 17561-26-1

Cat. No.: B022480

Get Quote

Comprehensive Safety and Disposal Guide: (S)-(-)-2-Chloro-3-[4(5)-imidazolyl]propionic
Acid

As a laboratory professional or drug development scientist, handling specialized chiral

intermediates requires not only experimental precision but also rigorous logistical planning for

end-of-life chemical management. (S)-(-)-2-Chloro-3-[4(5)-imidazolyl]propionic acid (CAS:

17561-26-1) presents unique disposal challenges due to its specific molecular architecture[1].

This guide provides the authoritative standard operating procedures (SOPs) for the safe

handling, segregation, and disposal of this compound, ensuring compliance with environmental

regulations and laboratory safety protocols.

Chemical Profile & Disposal Implications
To design a safe disposal protocol, we must first analyze the chemical's structural components

and how they behave under waste treatment conditions. The molecule contains three critical
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features: a chiral propionic acid backbone, a basic imidazole ring, and a covalently bound

chlorine atom.

The presence of the halogen (chlorine) is the primary driver for its waste classification. When

chlorinated organic compounds are incinerated at suboptimal temperatures, they can undergo

heterogeneous catalytic reactions to form highly toxic polychlorinated dibenzo-p-dioxins

(PCDDs) and polychlorinated dibenzofurans (PCDFs)[2]. Consequently, environmental

protection agencies mandate that halogenated organics be strictly segregated from general

organic waste so they can be routed to specialized RCRA-permitted incinerators capable of

sustaining temperatures above 1000°C with acid-gas scrubbing[3]. Furthermore, the nitrogen in

the imidazole ring will generate nitrogen oxides (NOx) upon combustion, while the chlorine

yields hydrogen chloride (HCl) gas[1].

Table 1: Physicochemical Profile & Waste Routing Rationale

Property / Characteristic Value / Identification
Operational & Disposal
Implication

CAS Number 17561-26-1[1]

Essential identifier for accurate

hazardous waste manifest

logging.

Chemical Class Halogenated Organic Acid

Critical: Must be segregated

into "Halogenated Waste"

streams to prevent dioxin/furan

formation during

incineration[2].

Combustion Byproducts CO, NOx, HCl[1]

Requires disposal via licensed

facilities equipped with

advanced wet scrubbers for

acid gas neutralization.

Incompatibilities Strong oxidizers, strong bases

Do not co-mingle with reactive

chemicals to prevent

exothermic neutralization or

oxidative reactions.
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Standard Operating Procedure: Waste Segregation
& Disposal
The following self-validating protocols ensure that waste generated from experiments utilizing

(S)-(-)-2-Chloro-3-[4(5)-imidazolyl]propionic acid meets the acceptance criteria of

commercial hazardous waste disposal facilities.

Protocol A: Handling Solid Waste (Powders & Crystals)
Solid waste typically includes unused reagents, expired batches, or contaminated consumables

(e.g., weighing papers, spatulas).

Containment: Collect all solid chemical waste and heavily contaminated consumables in a

leak-proof, high-density polyethylene (HDPE) container. Do not use metal containers, as

residual acid may cause corrosion over time.

Spill Response (Solid): In the event of a spill, do not use compressed air or dry sweeping,

which can aerosolize the powder. Instead, use an anti-static brush and dustpan, or gently

moisten the spill with a compatible solvent (e.g., water or ethanol) to suppress dust before

wiping it up[1].

Labeling: Affix a hazardous waste label immediately. Mark explicitly as: "Hazardous Solid

Waste - Halogenated Organic Acid (Contains Cl, N)".

Protocol B: Handling Liquid Waste (Solutions &
Filtrates)
When the compound is dissolved in a solvent, the matrix dictates the disposal route. Strict

control over water content and pH is required to maintain the waste's viability for incineration.

Matrix Identification: Determine if the primary solvent is organic or aqueous.

Organic Solvent Waste:

Route the solution to the Halogenated Solvent Waste carboy.
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Causality Check: Ensure the total water content of this waste stream remains below 10%.

High water content drastically lowers the British Thermal Unit (BTU) heating value of the

waste, which can disrupt the high-temperature conditions required at the incinerator to

safely destroy the halogens without forming dioxins[3][4].

Aqueous Waste:

Route to the Aqueous Halogenated Waste stream.

Causality Check: Verify the pH of the solution. Because this molecule is an acid,

concentrated aqueous waste may be highly corrosive (pH < 2). Neutralize the solution

carefully with sodium bicarbonate (NaHCO₃) or dilute sodium hydroxide (NaOH) until the

pH is between 5 and 12 before sealing the waste container[4]. This prevents the

degradation of the storage drum and prevents dangerous reactions with other co-mingled

aqueous wastes.

Waste Routing Decision Matrix
To streamline laboratory operations and prevent improper mixing, follow the logical workflow

outlined in the diagram below when disposing of (S)-(-)-2-Chloro-3-[4(5)-imidazolyl]propionic
acid.
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(S)-(-)-2-Chloro-3-[4(5)-imidazolyl]
propionic Acid Waste

Physical State?
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Decision matrix for the segregation and routing of (S)-(-)-2-Chloro-3-[4(5)-
imidazolyl]propionic acid.

Emergency Exposure & First Aid
While managing disposal, accidental exposure may occur. Ensure the following steps are taken

immediately:

Inhalation: Move the affected personnel to fresh air. If respiratory irritation persists due to

dust inhalation, seek immediate medical attention[1].

Skin/Eye Contact: Immediately flush the affected area with copious amounts of water for a

minimum of 15 minutes. Remove contaminated clothing (which must then be routed to solid

hazardous waste)[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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